N-(4-bromophenyl)-N'-(2-methoxy-5-methylphenyl)urea

• IUPAC Name: 1-(4-bromophenyl)-3-(2-methoxy-5-methylphenyl)urea
• InChI: InChI=1S/C15H15BrN2O2/c1-10-3-8-14(20-2)13(9-10)18-15(19)17-12-6-4-11(16)5-7-12/h3-9H,1-2H3,(H2,17,18,19)
• InChI Key: QMDCERCDEAQIQN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)NC(=O)NC2=CC=C(C=C2)Br
• Molecular Formula: C15H15BrN2O2
• Molecular Weight: 335.20 g/mol

Description

N-(4-bromophenyl)-N'-(2-methoxy-5-methylphenyl)urea, also known as BPU, is a synthetic compound that belongs to the class of phenylurea derivatives. It has been extensively studied for its potential applications in cancer treatment due to its ability to inhibit the growth of cancer cells.

Mechanism of Action

The mechanism of action of N-(4-bromophenyl)-N'-(2-methoxy-5-methylphenyl)urea involves the inhibition of tubulin polymerization, which is essential for cell division and proliferation. N-(4-bromophenyl)-N'-(2-methoxy-5-methylphenyl)urea binds to the colchicine site on tubulin, thereby preventing the formation of microtubules and disrupting the mitotic spindle. This leads to cell cycle arrest and apoptosis in cancer cells. N-(4-bromophenyl)-N'-(2-methoxy-5-methylphenyl)urea also inhibits the activity of topoisomerase II, which is involved in DNA replication and repair, further contributing to its anti-cancer effects.
Biochemical and Physiological Effects:
N-(4-bromophenyl)-N'-(2-methoxy-5-methylphenyl)urea has been found to have low toxicity and good bioavailability, making it a promising candidate for cancer treatment. It has been shown to induce cell cycle arrest at the G2/M phase and apoptosis in cancer cells, while having minimal effects on normal cells. N-(4-bromophenyl)-N'-(2-methoxy-5-methylphenyl)urea also inhibits angiogenesis and metastasis, which are important processes in cancer progression. Furthermore, N-(4-bromophenyl)-N'-(2-methoxy-5-methylphenyl)urea has been found to enhance the immune response against cancer cells, further contributing to its anti-cancer effects.

Advantages and Limitations for Lab Experiments

N-(4-bromophenyl)-N'-(2-methoxy-5-methylphenyl)urea has several advantages for lab experiments, including its low toxicity, good bioavailability, and ability to enhance the efficacy of chemotherapy and radiation therapy. However, N-(4-bromophenyl)-N'-(2-methoxy-5-methylphenyl)urea also has some limitations, such as its limited solubility in aqueous solutions and its potential for off-target effects. Furthermore, the optimal dosage and administration route of N-(4-bromophenyl)-N'-(2-methoxy-5-methylphenyl)urea for cancer treatment are still under investigation.

Future Directions

There are several future directions for the research on N-(4-bromophenyl)-N'-(2-methoxy-5-methylphenyl)urea. One direction is to investigate the optimal dosage and administration route of N-(4-bromophenyl)-N'-(2-methoxy-5-methylphenyl)urea for cancer treatment, as well as its potential for combination therapy with other anti-cancer agents. Another direction is to explore the potential applications of N-(4-bromophenyl)-N'-(2-methoxy-5-methylphenyl)urea in other diseases, such as Alzheimer's disease and Parkinson's disease, which are also associated with abnormal tubulin polymerization. Furthermore, the development of novel N-(4-bromophenyl)-N'-(2-methoxy-5-methylphenyl)urea derivatives with improved properties and efficacy is also an area of future research.

Scientific Research Applications

N-(4-bromophenyl)-N'-(2-methoxy-5-methylphenyl)urea has been studied extensively for its potential applications in cancer treatment. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, colon, and prostate cancer cells. N-(4-bromophenyl)-N'-(2-methoxy-5-methylphenyl)urea exerts its anti-cancer effects by inducing cell cycle arrest and apoptosis, as well as inhibiting angiogenesis and metastasis. Furthermore, N-(4-bromophenyl)-N'-(2-methoxy-5-methylphenyl)urea has been found to enhance the efficacy of chemotherapy and radiation therapy in cancer treatment.